Cas no 42927-06-0 (1,2,3,4-Butanetetrol,1,4-bis(1H-benzimidazol-2-yl)-, [1R-(1R*,2R*,3R*,4R*)]-, dihydrochloride (9CI))

• Product Name: 1,2,3,4-Butanetetrol,1,4-bis(1H-benzimidazol-2-yl)-, [1R-(1R*,2R*,3R*,4R*)]-, dihydrochloride (9CI)
• CAS No: 42927-06-0
• MF: C₁₈H₁₉ClN₄O₄
• MW: 390.820863008499
• CID: 334489
• PubChem ID: 24180827
• Update Time: 2025-04-19

1,2,3,4-Butanetetrol,1,4-bis(1H-benzimidazol-2-yl)-, [1R-(1R*,2R*,3R*,4R*)]-, dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Butanetetrol,1,4-bis(1H-benzimidazol-2-yl)-, [1R-(1R*,2R*,3R*,4R*)]-, dihydrochloride (9CI)
• 1,4-bis(1H-benzimidazol-2-yl)butane-1,2,3,4-tetrol,hydrochloride
• NSC86172
• NSC-86172
• 1,2,3,4-BUTANETETROL, DIHYDROCHLORIDE
• 1,4-Bis(1H-benzimidazol-2-yl)butane-1,2,3,4-tetrol--hydrogen chloride (1/1)
• 5345-84-6
• 42927-06-0
• NSC-1752
• NSC1752
• DTXSID40962799

• Inchi： 1S/C18H18N4O4.ClH/c23-13(15(25)17-19-9-5-1-2-6-10(9)20-17)14(24)16(26)18-21-11-7-3-4-8-12(11)22-18;/h1-8,13-16,23-26H,(H,19,20)(H,21,22);1H
• InChI Key： NALFUMZZUJTWIQ-UHFFFAOYSA-N
• SMILES： Cl.OC(C(C1=NC2C=CC=CC=2N1)O)C(C(C1=NC2C=CC=CC=2N1)O)O

Computed Properties

• Exact Mass: 390.10900
• Monoisotopic Mass: 354.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.613
• Boiling Point: 868.1°Cat760mmHg
• Flash Point: 478.8°C
• Refractive Index: 1.829
• PSA: 138.28000
• LogP: 1.73000